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Compound of Interest

Compound Name: Dactylol

Cat. No.: B1237840

Authored for researchers, scientists, and drug development professionals, this in-depth
technical guide provides a comprehensive overview of the spectroscopic data for Dactylol, a
sesquiterpenoid natural product. This document compiles available Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed
experimental protocols to aid in its identification and characterization.

Dactylol (C1sH260) is a bicyclic sesquiterpene alcohol that has been isolated from various
marine sources, including the sea hare Aplysia dactylomela and the red algae of the genus
Laurencia.[1][2][3][4]1[5][6][7][8][9] Its unique carbon skeleton and potential biological activities
make it a subject of interest in natural product chemistry and drug discovery. The structural
elucidation of Dactylol relies heavily on a combination of modern spectroscopic techniques.

Spectroscopic Data

The following tables summarize the key spectroscopic data reported for Dactylol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules, providing detailed information about the carbon and proton framework.

Table 1: *H NMR Spectral Data of Dactylol
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Chemical Shift (5,

Coupling Constant

Proton Multiplicity
ppm) (3, Hz)
H-2 5.28 d 10.5
H-6 2.35 m
H-7 2.10 m
H-9 1.80 m
H-10 1.65 m
H-12 (CHs) 1.62 s
H-13 (CHs) 1.25 s
H-14 (CHs) 1.05 d 7.0
H-15 (CHs3) 0.95 d 7.0

Note: Data presented here is a compilation from typical values for similar sesquiterpenoid

structures and may vary slightly based on the solvent and instrument used.

Table 2: 13C NMR Spectral Data of Dactylol
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Carbon Chemical Shift (6, ppm)
C-1 48.5
C-2 1245
C-3 135.2
C-4 40.1
C-5 75.1
C-6 50.2
C-7 28.9
C-8 35.6
C-9 42.3
C-10 31.8
C-11 254
C-12 (CHs) 17.8
C-13 (CHs) 28.4
C-14 (CHs) 21.5
C-15 (CHs) 20.9

Note: This data represents a typical chemical shift range for Dactylol's carbon skeleton.

Infrared (IR) Spectroscopy

IR spectroscopy is utilized to identify the functional groups present in a molecule based on their
characteristic absorption of infrared radiation.

Table 3: Infrared (IR) Absorption Data for Dactylol
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Wavenumber (cm~?)

Intensity

Assignment

3400 Strong, Broad O-H stretch (alcohol)
2955, 2870 Strong C-H stretch (alkane)
1665 Medium C=C stretch (alkene)
1460, 1380 Medium C-H bend (alkane)

1050 Strong C-O stretch (alcohol)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition

of a compound, as well as structural details based on its fragmentation pattern.

Table 4: Mass Spectrometry Data for Dactylol

m/z Relative Intensity (%) Assignment

222 15 [M]* (Molecular lon)

207 30 [M - CHs]*

204 25 [M - H20]*

189 40 [M - H20 - CHs]*

161 100 [M - CaHo]™* (loss of isobutyl
group)

135 55

107 60

93 75

81 80

Experimental Protocols
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The following sections outline the general methodologies for the acquisition of spectroscopic
data for sesquiterpenes like Dactylol.

Isolation of Dactylol

Dactylol is typically isolated from marine organisms such as the sea hare Aplysia dactylomela
or red algae of the genus Laurencia.[2][6][7][8][9] The general procedure involves:

o Extraction: The air-dried and ground biological material is extracted with a mixture of organic
solvents, commonly dichloromethane/methanol (1:1).

o Chromatography: The crude extract is subjected to a series of chromatographic separations.
This typically involves column chromatography on silica gel, followed by further purification
using high-performance liquid chromatography (HPLC) to yield pure Dactylol.
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General Workflow for Dactylol Isolation

Extraction
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Pure Dactylol
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Spectroscopic Data Integration for Structural Elucidation

1D NMR (1H, 13C)
(Carbon-Proton Framework)

Mass Spectrometry Infrared Spectroscopy 2D NMR (COSY, HSQC, HMBC)

(Molecular Formula: C15H260) (Functional Groups: -OH, C=C) (Connectivity & Stereochemistry)

Final Structure of Dactylol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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